Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C15H12N2O B8723996 3-Methyl-1-phenyl-1,8-naphthyridin-2(1H)-one CAS No. 116288-88-1

3-Methyl-1-phenyl-1,8-naphthyridin-2(1H)-one

Cat. No. B8723996
CAS RN: 116288-88-1
M. Wt: 236.27 g/mol
InChI Key: GCEGMROSUYCLTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04775686

Procedure details

The sensitized guinea pigs are injected i.v. with 1 mg/kg propranolol, 5 mg/kg indomethacin and 2 mg/kg mepyramine given together in a volume of 1 ml/kg. Fifteen minutes later the animals are challenged with nebulized ovalbumin. Test compounds are administered orally 2 hours before challenge with ovalbumin. Suppression of anaphylactic bronchospasm is expressed as a percent inhibition of the peak increase in intratracheal pressure by comparison to a vehicle-treated control group. In this procedure, 3-methyl-1-phenyl-1,8-naphthyridin-2(1H)-one (referred to as Compound A hereinafter) provided a 96% inhibition at a dose of 5 mg/kg p.o.
Name
propranolol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
indomethacin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
mepyramine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Compound A

Identifiers

REACTION_CXSMILES
CC(NCC(O)COC1C=CC=[C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=12)C.CC1[N:29]([C:30]([C:32]2[CH:33]=CC(Cl)=C[CH:37]=2)=[O:31])[C:28]2[CH:27]=[CH:26][C:25](OC)=[CH:24]C=2C=1CC(O)=O.C[N:46](CCN(C1C=CC=CN=1)CC1C=CC(OC)=CC=1)C>>[CH3:33][C:32]1[C:30](=[O:31])[N:29]([C:13]2[CH:14]=[CH:15][CH:16]=[CH:17][CH:18]=2)[C:28]2[C:27]([CH:37]=1)=[CH:26][CH:25]=[CH:24][N:46]=2

Inputs

Step One
Name
propranolol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)NCC(COC=1C=CC=C2C1C=CC=C2)O
Step Two
Name
indomethacin
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=C(C=2C=C(C=CC2N1C(=O)C=3C=CC(=CC3)Cl)OC)CC(=O)O
Step Three
Name
mepyramine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C)CCN(CC=1C=CC(=CC1)OC)C=2C=CC=CN2

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Fifteen minutes
TEMPERATURE
Type
TEMPERATURE
Details
increase in intratracheal pressure by comparison to a vehicle-treated control group

Outcomes

Product
Details
Reaction Time
 2 h
Name
Compound A
Type
product
Smiles
CC=1C(N(C2=NC=CC=C2C1)C1=CC=CC=C1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.